N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)-1-[(3-methyloxetan-3-yl)methyl]triazole-4-carboxamide

• IUPAC Name: N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)-1-[(3-methyloxetan-3-yl)methyl]triazole-4-carboxamide
• InChI: InChI=1S/C15H16N6O3/c1-9-11-3-10(4-16-14(11)24-19-9)17-13(22)12-5-21(20-18-12)6-15(2)7-23-8-15/h3-5H,6-8H2,1-2H3,(H,17,22)
• InChI Key: APBZUXGYFXBMED-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC2=C1C=C(C=N2)NC(=O)C3=CN(N=N3)CC4(COC4)C
• Molecular Formula: C15H16N6O3
• Molecular Weight: 328.33 g/mol

Description

N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)-1-[(3-methyloxetan-3-yl)methyl]triazole-4-carboxamide is a complex organic compound that features a unique combination of heterocyclic structures

Preparation Methods

The synthesis of N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)-1-[(3-methyloxetan-3-yl)methyl]triazole-4-carboxamide typically involves multi-step organic reactions. The synthetic route may include the formation of the oxazole and pyridine rings, followed by the introduction of the triazole and carboxamide groups. Specific reaction conditions, such as temperature, solvents, and catalysts, are crucial for the successful synthesis of this compound. Industrial production methods would likely involve optimization of these conditions to achieve high yields and purity.

Chemical Reactions Analysis

N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)-1-[(3-methyloxetan-3-yl)methyl]triazole-4-carboxamide can undergo various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can be used to reduce specific functional groups within the compound.

Substitution: This reaction can replace one functional group with another, potentially altering the compound’s properties.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)-1-[(3-methyloxetan-3-yl)methyl]triazole-4-carboxamide has several scientific research applications:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may serve as a probe or ligand in biochemical assays.

Industry: It could be used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)-1-[(3-methyloxetan-3-yl)methyl]triazole-4-carboxamide involves its interaction with molecular targets such as enzymes or receptors. The compound’s heterocyclic structure allows it to bind to specific sites, potentially inhibiting or activating biological pathways. The exact molecular targets and pathways involved would depend on the specific application and context.

Comparison with Similar Compounds

Similar compounds to N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)-1-[(3-methyloxetan-3-yl)methyl]triazole-4-carboxamide include other heterocyclic compounds with oxazole, pyridine, and triazole rings. These compounds may share some chemical properties but differ in their specific functional groups and overall structure. The uniqueness of N-(3-methyl-[1,2]oxazolo[5,4-b]pyridin-5-yl)-1-[(3-methyloxetan-3-yl)methyl]triazole-4-carboxamide lies in its specific combination of these rings and the resulting properties.